Cas no 59434-05-8 (Thiophene, 2,5-dinitro-)

• Product Name: Thiophene, 2,5-dinitro-
• CAS No: 59434-05-8
• MF: C₄H₂N₂O₄S
• MW: 174.134679317474
• CID: 381712
• PubChem ID: 143621
• Update Time: 2025-04-19

Thiophene, 2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dinitro-
• 2,5-dinitrothiophene
• AKOS003248469
• 59434-05-8
• DTXSID90208159
• NSC 520095
• NSC520095
• SCHEMBL6261093
• NSC-520095

• Inchi： 1S/C4H2N2O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2H
• InChI Key： OIGLJQJSZJIDSO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.97356
• Monoisotopic Mass: 173.97352772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes